Cas no 765924-13-8 (N-(furan-2-yl)methylcyclooctanamine)

• Product Name: N-(furan-2-yl)methylcyclooctanamine
• CAS No: 765924-13-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 3059764
• PubChem ID: 654474
• Update Time: 2025-04-21

N-(furan-2-yl)methylcyclooctanamine Chemical and Physical Properties

Names and Identifiers

• Cyclooctyl-furan-2-ylmethyl-amine
• N-(furan-2-yl)methylcyclooctanamine
• HMS1557D12
• N-[(furan-2-yl)methyl]cyclooctanamine
• BDBM30693
• N-CYCLOOCTYL-N-(2-FURYLMETHYL)AMINE
• cyclooctyl(2-furfuryl)amine
• EN300-168908
• 765924-13-8
• N-(2-furanylmethyl)cyclooctanamine
• SR-01000321635
• MLS000075563
• SMR000014677
• HMS2369I16
• N-(furan-2-ylmethyl)cyclooctanamine
• CHEMBL1424008
• TimTec1_008174
• cid_654474
• CS-0271720
• STK171622
• AKOS000127243
• SR-01000321635-1

• Inchi： 1S/C13H21NO/c1-2-4-7-12(8-5-3-1)14-11-13-9-6-10-15-13/h6,9-10,12,14H,1-5,7-8,11H2
• InChI Key： LVIUTUZVSHHXQO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1CCCCCCC1

Computed Properties

• Exact Mass: 207.162314293Da
• Monoisotopic Mass: 207.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 25.2Ų